Methyl 3-{4-[(benzylsulfonyl)amino]phenoxy}-2-thiophenecarboxylate

• IUPAC Name: methyl 3-[4-(benzylsulfonylamino)phenoxy]thiophene-2-carboxylate
• InChI: InChI=1S/C19H17NO5S2/c1-24-19(21)18-17(11-12-26-18)25-16-9-7-15(8-10-16)20-27(22,23)13-14-5-3-2-4-6-14/h2-12,20H,13H2,1H3
• InChI Key: YPJHXKJEGWRHNK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CS1)OC2=CC=C(C=C2)NS(=O)(=O)CC3=CC=CC=C3
• Molecular Formula: C19H17NO5S2
• Molecular Weight: 403.5 g/mol

Description

“Methyl 3-{4-[(benzylsulfonyl)amino]phenoxy}-2-thiophenecarboxylate” is a chemical compound with the molecular formula C19H17NO5S2 and a molar mass of 403.47. It is used in various chemical reactions and has specific physical and chemical properties.

Synthesis Analysis

The synthesis of “this compound” involves complex chemical reactions. Unfortunately, the specific synthesis process is not available in the search results. For detailed synthesis procedures, it’s recommended to refer to specialized chemical synthesis databases or literature.

Molecular Structure Analysis

The molecular structure of “this compound” is determined by its molecular formula, C19H17NO5S2. The structure is complex, with multiple functional groups including a benzylsulfonyl group, an amino group, a phenoxy group, and a thiophenecarboxylate group.

Scientific Research Applications

Photodynamic Therapy Applications

• Photodynamic Therapy for Cancer Treatment : A study synthesized new zinc phthalocyanine derivatives with benzenesulfonamide groups, demonstrating their potential as Type II photosensitizers in photodynamic therapy for cancer treatment due to their good fluorescence properties and high singlet oxygen quantum yield (Pişkin, Canpolat, & Öztürk, 2020).

Material Science and Environmental Applications

• Nanofiltration Membranes for Dye Treatment : Novel sulfonated aromatic diamine monomers, including those with benzenesulfonamide structures, were used to create nanofiltration membranes. These membranes showed enhanced water flux and dye rejection capabilities, demonstrating their utility in environmental applications (Liu et al., 2012).

Chemical Synthesis and Pharmacology

• Inhibitors of Cellular Uptake : Compounds synthesized from malodinitrile and carbon disulfide, resulting in substituted 3-amino-5-phenoxythiophenes, showed significant inhibitory potency for L-T3 uptake in human HepG2 hepatoma cells, indicating potential pharmacological applications (Briel et al., 1999).
• Synthesis of Methyl 3‐amino‐4‐aryl(or methyl)sulfonyl‐2‐thiophenecarboxylates : Research on the synthesis of these compounds provides insights into the structural complexity and potential utility in various chemical and pharmacological applications (Stephens, Price, & Sowell, 1999).

Medicinal Chemistry

• Membrane-bound Phospholipase A2 Inhibitors : A series of benzenesulfonamides, including structures related to the compound of interest, demonstrated potent inhibition of membrane-bound phospholipase A2. These findings have implications in the development of therapeutics for conditions like myocardial infarction (Oinuma et al., 1991).

Mechanism of Action

The mechanism of action of “Methyl 3-{4-[(benzylsulfonyl)amino]phenoxy}-2-thiophenecarboxylate” is not specified in the search results. The mechanism of action would depend on the specific chemical reactions that this compound is involved in.